Cas no 886940-57-4 (N-(4-acetylphenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-acetylphenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• CAS No: 886940-57-4
• MF: C₁₇H₂₁N₅O₃S₂
• MW: 407.510340452194
• CID: 5476921
• Update Time: 2025-08-05

N-(4-acetylphenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-acetylphenyl)-2-[[5-[[[(1,1-dimethylethyl)amino]carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-
• N-(4-acetylphenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

• Inchi： 1S/C17H21N5O3S2/c1-10(23)11-5-7-12(8-6-11)18-13(24)9-26-16-22-21-15(27-16)19-14(25)20-17(2,3)4/h5-8H,9H2,1-4H3,(H,18,24)(H2,19,20,21,25)
• InChI Key： PUSHRZMWEQLWFK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1=NN=C(NC(NC(C)(C)C)=O)S1

Additional information on N-(4-acetylphenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

N-(4-acetylphenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS No. 886940-57-4): A Comprehensive Overview

N-(4-acetylphenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS No. 886940-57-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an acetylphenyl group, a thiadiazole ring, and a tert-butylcarbamoyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiadiazole ring is a heterocyclic compound that is widely used in the design of pharmaceuticals due to its versatile chemical properties and biological activities. It has been shown to exhibit a range of pharmacological effects, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the thiadiazole ring in N-(4-acetylphenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide suggests that this compound may have similar biological activities.

The acetylphenyl group is another key structural feature of this compound. Acetylphenyl derivatives are known for their ability to modulate various biological processes, including pain perception and inflammation. The acetyl group can also enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

The tert-butylcarbamoyl moiety is an important functional group that can influence the compound's solubility and stability. Tert-butyl groups are known for their steric hindrance, which can protect the carbamoyl group from hydrolysis and other degradation pathways. This can enhance the overall stability and shelf life of the compound.

Recent studies have explored the potential therapeutic applications of N-(4-acetylphenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This suggests that it may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antimicrobial activity. Research has demonstrated that N-(4-acetylphenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its therapeutic potential, N-(4-acetylphenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide has also been studied for its use in drug delivery systems. The compound's unique structure allows it to be incorporated into various nanocarriers and liposomes, enhancing its delivery to target tissues and improving its therapeutic efficacy.

The synthesis of N-(4-acetylphenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide involves several steps, including the formation of the thiadiazole ring and the attachment of the acetylphenyl and tert-butylcarbamoyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-acetylphenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand its pharmacokinetics and long-term safety profile.

In conclusion, N-(4-acetylphenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS No. 886940-57-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities and therapeutic potential. Ongoing research continues to explore its properties and applications, making it an exciting area of study for scientists and researchers in the field.